Cas no 1326904-70-4 (1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]ethanone)

1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]ethanone structure
1326904-70-4 structure
Product Name:1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]ethanone
CAS No:1326904-70-4
MF:C15H15N5OS
MW:313.377500772476
MDL:MFCD20754094
CID:5178530
Update Time:2023-08-25

1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]ethanone
    • 5-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]-N-phenyl-1,3,4-thiadiazol-2-amine
    • 2-(5-anilino-1,3,4-thiadiazol-2-yl)-1-(3,5-dimethylpyrazol-1-yl)ethanone
    • STL134779
    • Ethanone, 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]-
    • MDL: MFCD20754094
    • Inchi: 1S/C15H15N5OS/c1-10-8-11(2)20(19-10)14(21)9-13-17-18-15(22-13)16-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,16,18)
    • InChI Key: XQPRFYIWTNNVDK-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1CC(N1C(C)=CC(C)=N1)=O)NC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 390
  • XLogP3: 2.9
  • Topological Polar Surface Area: 101

1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]ethanone Related Literature

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